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Compound of Interest

Compound Name: ATTO 700

Cat. No.: B15557223

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fluorescent dye ATTO 700, focusing on its
application in single-molecule detection and super-resolution microscopy. ATTO 700 is a
versatile near-infrared (NIR) dye known for its high photostability, strong absorption, and good
water solubility, making it an excellent candidate for demanding imaging applications.

Core Photophysical Properties

ATTO 700 exhibits a range of desirable characteristics for single-molecule studies. Its
excitation and emission in the NIR region minimize photodamage and background
autofluorescence from biological samples.[1] A key feature of ATTO dyes is their rigid molecular
structure, which prevents cis-trans isomerization and contributes to consistent optical
properties across different environments and temperatures.[2]

The following table summarizes the key quantitative data for ATTO 700:
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Property Value Reference

Maximum Excitation

700 nm [31141[5]
Wavelength (Aex)
Maximum Emission

716-719 nm [31[4][5]
Wavelength (Aem)
Molar Extinction Coefficient

1.20-1.25x 10°> M~icm~1 [L1[31[41[5]
(emax)
Fluorescence Quantum Yield

0.25 [31[41[51[6]
(@)
Fluorescence Lifetime (tfl) 1.6 ns [415117]

) ~575-874 (depending on the

Molecular Weight ( g/mol ) [3B1141[5]

derivative)

Note: The exact molecular weight depends on the specific reactive group attached to the dye
(e.g., NHS ester, maleimide, etc.).

Suitability for Single-Molecule Detection

ATTO 700's properties make it particularly well-suited for a variety of single-molecule and
super-resolution techniques:

» High Photostability: Essential for tracking single molecules over extended periods without
significant photobleaching.[2][6][8]

e Strong Absorption and High Quantum Yield: These factors contribute to a bright fluorescent
signal, which is crucial for detecting the faint emissions from single molecules.[5][6][8]

o Near-Infrared Emission: Reduces cellular autofluorescence and allows for deeper tissue
penetration.[1]

o Zwitterionic Nature: ATTO 700 is a zwitterionic dye that is electrically neutral after
conjugation, which can minimize nonspecific interactions with other molecules.[4][6][8]
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e Minimal Triplet State Formation: This characteristic is advantageous for single-molecule
detection as it reduces blinking and increases the total number of photons that can be
detected from a single molecule.[6]

These attributes have led to the successful use of ATTO 700 in techniques such as Forster
Resonance Energy Transfer (FRET), Stimulated Emission Depletion (STED) microscopy, and
other super-resolution methods.[1][9][10]

Experimental Protocols

Detailed methodologies for labeling biomolecules with ATTO 700 are crucial for successful
single-molecule experiments. The following are generalized protocols for using two of the most
common reactive derivatives of ATTO 700.

Labeling of Amine Groups with ATTO 700 NHS Ester

This protocol is suitable for labeling proteins and amine-modified oligonucleotides.[11]
Materials:

ATTO 700 NHS ester

Protein or other amine-containing molecule in an amine-free buffer (e.g., PBS)

Reaction buffer: 0.2 M sodium bicarbonate, pH 8.3-9.0[12][13]

Anhydrous, amine-free DMSO or DMF[12]

Gel filtration column (e.g., Sephadex G-25) for purification[12]
Procedure:

o Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-5
mg/mL.[12] Ensure the buffer is free of amine-containing substances like Tris.[12]

e Prepare Dye Stock Solution: Immediately before use, dissolve the ATTO 700 NHS ester in a
small amount of DMSO or DMF.[12]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.sigmaaldrich.com/SG/en/product/sigma/30674
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9745879/
https://www.researchgate.net/publication/365644530_Enzyme_self-label-bound_ATTO700_in_single_molecule_and_super-resolution_microscopy
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-aatom-700-maleimide-version-vBlH12PCzY.pdf
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-atto-700-nhs-ester-version-cnqXGXnDy1.pdf
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.benchchem.com/product/b15557223?utm_src=pdf-body
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Labeling Reaction: Add a 2-3 fold molar excess of the reactive dye to the protein solution
while gently stirring.[12] The optimal dye-to-protein ratio may need to be determined
empirically, but a range of 2 to 10 is often recommended for antibodies.[11]

 Incubation: Allow the reaction to proceed for 1 hour at room temperature, protected from
light.

 Purification: Separate the labeled protein from the unreacted dye using a gel filtration column
pre-equilibrated with a suitable storage buffer (e.g., PBS).[12]

Labeling of Thiol Groups with ATTO 700 Maleimide

This protocol is designed for labeling proteins with available cysteine residues or other thiol-
containing molecules.[14]

Materials:
e ATTO 700 maleimide

» Thiol-containing molecule in a degassed buffer at pH 7.0-7.5 (e.g., PBS, HEPES, Tris)[14]
[15]

e Anhydrous, amine-free DMSO or DMF

¢ Reducing agent (e.g., DTT or TCEP), if necessary, to reduce disulfide bonds[15]
o Gel filtration column for purification[15]

Procedure:

e Reduce Disulfide Bonds (if necessary): If the protein contains disulfide bonds, treat it with a
10-fold molar excess of a reducing agent like TCEP.[15] If DTT is used, it must be removed
by dialysis before adding the dye.[15]

o Prepare Protein Solution: Dissolve the thiol-containing protein in a degassed buffer at a
concentration of 50-100 uM.[15]
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» Prepare Dye Stock Solution: Freshly prepare a 10-20 mM stock solution of ATTO 700
maleimide in DMSO.[15]

e Labeling Reaction: Add a 10-20 fold molar excess of the dye to the protein solution.[15]

 Incubation: Let the reaction proceed for 2 hours at room temperature or overnight at 4°C in
the dark.[15]

Purification: Purify the conjugate using a gel filtration column to remove unreacted dye.[15]

Visualizations
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Caption: Jablonski diagram illustrating the electronic transitions of ATTO 700.

General Workflow for Single-Molecule FRET
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Caption: A generalized workflow for a single-molecule FRET experiment using ATTO 700.

Simplified Signhaling Pathway Example
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Caption: Example of a signaling pathway where a receptor labeled with ATTO 700 can be
tracked.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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